Cas no 121716-26-5 (Methyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Methyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate
• CAS No: 121716-26-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD11986596
• CID: 4686705
• Update Time: 2023-08-15

Methyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate
• HMS3535D22
• methyl 5-amino-1-(4-methylphenyl)pyrazole-4-carboxylate
• Methyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate

• MDL： MFCD11986596
• Inchi： 1S/C12H13N3O2/c1-8-3-5-9(6-4-8)15-11(13)10(7-14-15)12(16)17-2/h3-7H,13H2,1-2H3
• InChI Key： KPVVKQBYNMLXEG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C=1N)C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Topological Polar Surface Area: 70.1